![molecular formula C11H16N6 B1488477 1-(3-Ethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-amine CAS No. 2097946-48-8](/img/structure/B1488477.png)
1-(3-Ethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-amine
Overview
Description
The compound is a derivative of [1,2,4]triazolo[4,3-a]pyrazine . Triazolopyrazines are a class of compounds that have been synthesized as potential antiviral and antimicrobial agents . They are typically synthesized via aromatic nucleophilic substitution .
Synthesis Analysis
The synthesis of related compounds involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo [4,3- a ]quinoxaline-1-amine with different amines and triazole-2-thiol .
Scientific Research Applications
Antiepileptic Drug Development
Triazole derivatives, such as Lamotrigine, have been utilized in the development of antiepileptic drugs. The unique structure of triazoles, including the compound 1-(3-Ethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-amine, allows for the modulation of neurological pathways that can be beneficial in treating epilepsy .
Antitumor Applications
Compounds like Tirapazamine that contain triazole structures have shown promise as antitumor agents. The ability of these compounds to interfere with tumor cell proliferation makes them valuable in cancer research .
Antimicrobial and Antibacterial Agents
The synthesis of triazole derivatives has led to the development of new antimicrobial and antibacterial agents. These compounds have been tested against various bacterial strains such as Staphylococcus aureus and Escherichia coli, showing moderate to good activity .
Antiviral Research
Triazole derivatives have also been explored for their antiviral properties. The structural complexity of these compounds allows them to interact with viral components, potentially leading to new treatments for viral infections .
Kinase Inhibition and Antiproliferative Activities
Research has been conducted on triazolo[4,3-a]pyrazine derivatives for their potential in c-Met/VEGFR-2 kinase inhibition and antiproliferative activities against various cell lines, which is crucial in the development of cancer therapies .
Anxiolytic and Antidepressant Effects
The anxiolytic and antidepressant effects of triazole derivatives have been a subject of study due to their potential impact on mental health treatment options .
Medicinal Chemistry
Triazolo derivatives are considered as bio-isosteres for purines and other molecular structures in medicinal chemistry, which opens up possibilities for drug design and discovery .
Drug Discovery and Organic Synthesis
Beyond medicinal applications, 1,2,3-triazoles are significant in drug discovery and organic synthesis due to their versatility and reactivity. They serve as key components in creating complex molecular architectures needed for various chemical reactions .
Future Directions
properties
IUPAC Name |
1-(3-ethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N6/c1-2-9-14-15-11-10(13-4-6-17(9)11)16-5-3-8(12)7-16/h4,6,8H,2-3,5,7,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBDLZHYFDFNLKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C2N1C=CN=C2N3CCC(C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Ethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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